Cas no 2098031-31-1 ((2-(2-Ethoxyphenyl)-5-methyloxazol-4-yl)methanol)

• Product Name: (2-(2-Ethoxyphenyl)-5-methyloxazol-4-yl)methanol
• CAS No: 2098031-31-1
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5724891
• PubChem ID: 121199520
• Update Time: 2025-06-14

(2-(2-Ethoxyphenyl)-5-methyloxazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• AKOS026706895
• 2098031-31-1
• [2-(2-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methanol
• (2-(2-ethoxyphenyl)-5-methyloxazol-4-yl)methanol
• F1907-1306
• 4-Oxazolemethanol, 2-(2-ethoxyphenyl)-5-methyl-
• (2-(2-Ethoxyphenyl)-5-methyloxazol-4-yl)methanol

• Inchi： 1S/C13H15NO3/c1-3-16-12-7-5-4-6-10(12)13-14-11(8-15)9(2)17-13/h4-7,15H,3,8H2,1-2H3
• InChI Key： HNHAOLWYSNYXNX-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CO)N=C1C1C=CC=CC=1OCC

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.158±0.06 g/cm3(Predicted)
• Boiling Point: 414.8±55.0 °C(Predicted)
• pka: 13.05±0.10(Predicted)

Additional information on (2-(2-Ethoxyphenyl)-5-methyloxazol-4-yl)methanol

Comprehensive Overview of (2-(2-Ethoxyphenyl)-5-methyloxazol-4-yl)methanol (CAS No. 2098031-31-1)

(2-(2-Ethoxyphenyl)-5-methyloxazol-4-yl)methanol, with the CAS number 2098031-31-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the oxazole family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of the methanol functional group and the ethoxyphenyl moiety enhances its potential as a versatile intermediate in synthetic chemistry.

In recent years, the demand for oxazole derivatives has surged due to their role in developing novel therapeutics and agrochemicals. Researchers are particularly interested in (2-(2-Ethoxyphenyl)-5-methyloxazol-4-yl)methanol for its unique structural features, which may contribute to its efficacy in targeting specific biological pathways. The compound's CAS No. 2098031-31-1 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in scientific communities.

One of the key trends driving interest in this compound is the rise of green chemistry and sustainable synthesis methods. Scientists are exploring eco-friendly approaches to produce (2-(2-Ethoxyphenyl)-5-methyloxazol-4-yl)methanol with minimal environmental impact. This aligns with global efforts to reduce hazardous waste and energy consumption in chemical manufacturing. Additionally, the compound's potential applications in catalysis and material science are being investigated, further expanding its utility beyond traditional domains.

The structural complexity of (2-(2-Ethoxyphenyl)-5-methyloxazol-4-yl)methanol makes it a valuable candidate for medicinal chemistry studies. Its oxazole core is often associated with antimicrobial, anti-inflammatory, and anticancer properties, making it a focal point for drug development. Recent studies have highlighted its potential as a scaffold for designing small-molecule inhibitors, which are crucial for treating diseases with high unmet medical needs.

From an industrial perspective, CAS No. 2098031-31-1 is gaining traction as a building block for high-value chemicals. Its synthesis and purification processes are being optimized to meet the demands of large-scale production. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support innovation in various sectors. The ability to modify its methanol group opens doors to creating derivatives with tailored properties for specific applications.

Another area of interest is the compound's role in bioconjugation and probe development. Researchers are leveraging its reactive sites to attach fluorescent tags or other functional groups, enabling advanced studies in molecular imaging and diagnostics. This aligns with the growing focus on precision medicine and personalized healthcare, where such tools are indispensable for understanding disease mechanisms at the molecular level.

In summary, (2-(2-Ethoxyphenyl)-5-methyloxazol-4-yl)methanol (CAS No. 2098031-31-1) represents a promising compound with multifaceted applications. Its relevance in drug discovery, green chemistry, and material science underscores its importance in modern research. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and biology.